N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H24N2O4S/c1-23-16-4-6-18(7-5-16)25(21,22)19-13-15-8-10-20(11-9-15)14-17-3-2-12-24-17/h2-7,12,15,19H,8-11,13-14H2,1H3
• InChI Key: GPFYQEHVFHYSNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol

Description

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide, also known as FMPDS, is a chemical compound that has gained significant attention in the field of medicinal chemistry in recent years. This compound has been found to exhibit a range of biological activities, making it a promising candidate for drug development. In

Scientific Research Applications

Materials Science and Corrosion Inhibition

Piperidine derivatives, including those structurally related to "N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide", have been studied for their corrosion inhibition properties. These compounds exhibit significant potential in protecting metals like iron against corrosion through adsorption and forming protective layers on metal surfaces, as demonstrated in quantum chemical calculations and molecular dynamics simulations (Kaya et al., 2016).

Pharmaceutical Research

In pharmacological research, piperidine derivatives show promising results as antagonists and inhibitors for various receptors and enzymes. They are explored for potential applications in treating conditions such as HIV-1 infection and cancer, based on their ability to act as small molecular antagonists or through their antiproliferative activity against cancer cell lines (Cheng De-ju, 2015).

Chemistry and Catalysis

The catalytic properties of compounds containing piperidine and furan moieties have been investigated, with applications in synthesizing complex molecules. For example, gold(I)-catalyzed reactions involving such derivatives enable the formation of highly substituted benzenesulfonamides, indicating the role of these compounds in facilitating novel synthetic pathways (Tao Wang et al., 2014).

Drug Development and Molecular Interactions

These compounds have also been explored for their drug development potential, particularly in designing novel ligands that can interact with specific biological targets. Studies include the synthesis and characterization of antagonists for specific receptors, highlighting their importance in developing new therapeutic agents (S. Bromidge et al., 2001).